Cas no 2034329-19-4 (N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-(2-methylphenoxy)acetamide)

• Product Name: N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-(2-methylphenoxy)acetamide
• CAS No: 2034329-19-4
• MF: C₁₉H₁₉NO₅
• MW: 341.357865571976
• CID: 6424578
• PubChem ID: 119101068
• Update Time: 2025-10-21

N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-(2-methylphenoxy)acetamide
• 2034329-19-4
• F6506-0080
• AKOS026691833
• N-(2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl)-2-(o-tolyloxy)acetamide
• N-[2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl]-2-(2-methylphenoxy)acetamide

• Inchi： 1S/C19H19NO5/c1-14-5-2-3-6-16(14)25-12-18(21)20-13-19(22,15-8-10-23-11-15)17-7-4-9-24-17/h2-11,22H,12-13H2,1H3,(H,20,21)
• InChI Key： YPRPLNDKEKESCI-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CO1)(C1=COC=C1)CNC(COC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 341.12632271g/mol
• Monoisotopic Mass: 341.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.8Ų

Additional information on N-2-(furan-2-yl)-2-(furan-3-yl)-2-hydroxyethyl-2-(2-methylphenoxy)acetamide

N-2-(Furan-2-yl)-2-(Furan-3-yl)-2-Hydroxyethyl-2-(2-Methylphenoxy)Acetamide: A Comprehensive Overview

N-2-(Furan-2-yl)-2-(Furan-3-yl)-2-Hydroxyethyl-2-(2-Methylphenoxy)Acetamide is a complex organic compound with the CAS number 2034329-19-4. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique structural features and potential applications. The molecule consists of a furan ring system, a hydroxyethyl group, and a phenoxyacetamide moiety, which collectively contribute to its distinctive chemical properties and reactivity.

The furan ring system in this compound plays a crucial role in its electronic properties. Furan is an aromatic heterocyclic compound with conjugated π-electrons, which enhances the stability of the molecule. The presence of two furan rings in the structure further amplifies these effects, making the compound highly reactive in certain chemical environments. Recent studies have shown that such structures can act as electron-deficient aromatic systems, facilitating various electrophilic aromatic substitutions and other reactions.

The hydroxyethyl group attached to the molecule introduces hydrophilic properties, which can influence the compound's solubility in polar solvents. This feature is particularly important in pharmaceutical applications, where solubility is a critical factor for drug delivery systems. Additionally, the hydroxyl group can participate in hydrogen bonding, further enhancing the compound's interaction with biological molecules.

The phenoxyacetamide moiety adds another layer of complexity to this compound. The phenoxy group is known for its ability to act as an electron-withdrawing substituent, which can modulate the electronic environment of the molecule. This feature is often exploited in drug design to enhance binding affinity to specific biological targets. The acetamide group further contributes to the molecule's stability and bioavailability.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of N-2-(Furan-2-yl)-2-(Furan-3-yl)-2-Hydroxyethyl-2-(2-Methylphenoxy)Acetamide with unprecedented accuracy. These studies have revealed that the compound exhibits significant π-conjugation across its molecular framework, which could be harnessed for applications in organic electronics and optoelectronic devices.

In terms of synthesis, this compound can be prepared through a multi-step process involving furan derivatization and subsequent coupling reactions. Researchers have explored various synthetic pathways, including Friedel-Crafts alkylation and nucleophilic acyl substitution, to optimize the yield and purity of the product. The development of scalable synthesis methods has been a focal point for industrial applications.

The potential applications of N-2-(Furan-2-yl)-2-(Furan-3-yl)-2-Hydroxyethyl-2-(Methylphenoxy)Acetamide are vast and varied. In pharmacology, it has been investigated as a potential lead compound for anti-inflammatory and antitumor agents due to its ability to modulate key cellular pathways. In materials science, its unique electronic properties make it a candidate for use in organic semiconductors and light-emitting diodes (LEDs). Furthermore, its hydrophilic nature could be advantageous in surfactant formulations and emulsifiers.

Recent studies have also highlighted the environmental implications of this compound. Its biodegradability and toxicity profiles are currently under investigation to assess its suitability for large-scale industrial use. Preliminary findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, but further research is needed to fully understand its environmental impact.

In conclusion, N-Acetamido-N-[1-hydroxypropane]-N-[furan] derivatives, such as N-Acetamido-N-[1-hydroxypropane]-N-[furan] derivatives, represent a promising class of compounds with diverse applications across multiple disciplines. Continued research into their synthesis, properties, and applications will undoubtedly yield new insights into their potential utility in both academic and industrial settings.